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Compound of Interest

Compound Name: 5-Butylnonane

Cat. No.: B105755

An In-depth Technical Guide on the Core Properties and Applications of 5-Butylnonane as a
Non-Polar Solvent

Introduction

5-Butylnonane (CAS No. 17312-63-9) is a branched alkane with the molecular formula
C13H28. As a non-polar solvent, it holds potential for various applications in research and the
pharmaceutical industry, particularly in organic synthesis, extraction, and chromatography. Its
branched structure imparts specific physicochemical properties that differentiate it from its
linear alkane counterparts. This technical guide provides a comprehensive overview of the
known properties, potential applications, and safety considerations of 5-butylnonane, with a
focus on its utility for researchers, scientists, and drug development professionals. Due to the
limited availability of data for this specific compound, information from analogous branched
alkanes is also included to provide a broader context.

Physicochemical Properties

The physicochemical properties of 5-butylnonane are summarized in the table below. These
properties are crucial for its application as a solvent, influencing factors such as boiling point for
reaction temperature control and ease of removal, density for phase separation, and refractive
index for analytical purposes.
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Table 1: Physicochemical Properties of 5-Butylnonane

Property Value Source
Molecular Formula CisHzs [1]
Molecular Weight 184.36 g/mol [1]
CAS Number 17312-63-9 [1]
Boiling Point 216.6 °C at 760 mmHg [1]
Density 0.757 g/cm?3 [1]
Refractive Index 1.424 [1]
Flash Point 64.9 °C [1]

Vapor Pressure

0.204 mmHg at 25 °C

[1]

Viscosity

No data available

LogP (Octanol/Water Partition

Coefficient)

No data available

Water Solubility

No data available (expected to

be very low)

Solvent Characteristics

As a C13 branched alkane, 5-butylnonane exhibits typical characteristics of a non-polar

solvent.

Solubility and Miscibility:

o Water Solubility: Alkanes are generally considered to be virtually insoluble in water due to

their non-polar nature. While specific quantitative data for 5-butylnonane is not readily

available, it is expected to have very low water solubility.

» Organic Solvent Miscibility: 5-Butylnonane is expected to be miscible with a wide range of

common non-polar and weakly polar organic solvents, such as toluene, diethyl ether, and
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other hydrocarbons. Based on the "like dissolves like" principle, it will have limited miscibility
with highly polar solvents like methanol and water.

Table 2: Predicted Miscibility of 5-Butylnonane with Common Solvents

Solvent Polarity Predicted Miscibility
Water High Immiscible

Methanol High Immiscible/Slightly Miscible
Ethanol High Partially Miscible

Acetone Medium Miscible

Diethyl Ether Low Miscible

Toluene Low Miscible

Hexane Low Miscible

Potential Applications in Research and Drug
Development

While specific experimental protocols detailing the use of 5-butylnonane are scarce in publicly
available literature, its properties suggest its utility in several areas.

Organic Synthesis

As a high-boiling, non-polar, and aprotic solvent, 5-butylnonane can be a suitable medium for
organic reactions requiring elevated temperatures and an inert environment. Its non-polar
nature makes it ideal for dissolving non-polar starting materials and reagents.

A potential workflow for a synthesis reaction using a high-boiling non-polar solvent like 5-
butylnonane is depicted below.
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Caption: A typical experimental workflow for an organic synthesis reaction using a high-boiling
non-polar solvent.

Extraction

The non-polar nature of 5-butylnonane makes it a candidate for the extraction of non-polar
compounds from natural products or reaction mixtures. Its high boiling point would be
advantageous in situations where the extraction is performed at elevated temperatures to
increase efficiency, followed by solvent removal under vacuum.

Chromatography

In chromatographic applications, branched alkanes can be used as components of the mobile
phase in normal-phase chromatography. Due to its non-polar character, 5-butylnonane could
be employed as a weak eluent for the separation of non-polar to moderately polar compounds
on a polar stationary phase like silica gel.

Safety and Environmental Considerations

Detailed toxicological and environmental data for 5-butylnonane are not readily available.
However, information on similar branched alkanes (isoalkanes) in the C10-C13 range can
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provide some guidance.

Table 3: General Safety and Hazard Information for C10-C13 Isoalkanes

Hazard Category Information Source
Acute Toxicity (Oral) Generally low toxicity. [2]
Acute Toxicity (Dermal) Generally low toxicity. [2]

Vapors may cause dizziness or
Acute Toxicity (Inhalation) suffocation at high [2]

concentrations.

May cause mild skin irritation

Skin Corrosion/Irritation upon prolonged or repeated [2]
contact.
Serious Eye Damage/Irritation May cause mild eye irritation. [2]

o May be fatal if swallowed and
Aspiration Hazard ) [3]
enters airways.

Expected to be biodegradable.
Environmental Fate Low potential for [4]

bioaccumulation.

General Precautions:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (gloves, safety glasses).

Avoid ingestion and inhalation.

Keep away from heat, sparks, and open flames.

The logical relationship for handling a non-polar solvent like 5-butylnonane in a laboratory
setting is outlined below.
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Caption: A logical workflow for the safe handling and disposal of a non-polar solvent in a
laboratory.

Conclusion

5-Butylnonane presents itself as a viable, high-boiling, non-polar solvent for specialized
applications in organic chemistry and related fields. While specific experimental data for this
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compound is limited, its properties can be inferred from the general characteristics of branched
alkanes. Its high boiling point and non-polar nature make it a potentially useful tool in the
arsenal of solvents for researchers and drug development professionals, particularly for high-
temperature reactions and extractions of non-polar materials. As with any chemical, proper
safety precautions should be taken, and it is recommended to consult the Safety Data Sheet
(SDS) before use. Further research into the specific applications and toxicological profile of 5-
butylnonane would be beneficial to fully realize its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

o 2. files.core.ac.uk [files.core.ac.uk]

» 3. masterorganicchemistry.com [masterorganicchemistry.com]
e 4. ec.europa.eu [ec.europa.eu]

 To cite this document: BenchChem. [5-Butylnonane: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105755#5-butylnonane-as-a-non-polar-solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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